C.I. Reactive Blue 71
CAS No.: 12677-15-5
Cat. No.: VC0227876
Molecular Formula: C10H10Na2O6S
Molecular Weight: 0
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 12677-15-5 |
|---|---|
| Molecular Formula | C10H10Na2O6S |
| Molecular Weight | 0 |
Introduction
C.I. Reactive Blue 71, with the CAS Registry Number 12677-15-5, is a synthetic dye belonging to the class of reactive dyes. It is widely used in the textile industry for dyeing cellulosic fibers such as cotton due to its excellent wash and light fastness properties. This compound is known for its vibrant turquoise blue color, which is attributed to its unique molecular structure that includes aromatic rings and reactive groups .
Applications
C.I. Reactive Blue 71 has diverse applications across various fields:
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Textile Industry: It is primarily used for dyeing cotton and other cellulosic fibers due to its ability to form covalent bonds with these fibers, resulting in strong and durable colors .
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Biomedical Research: The dye has been used as a cell labeling agent in scientific studies, allowing researchers to identify and track cells by binding to specific molecules on their surfaces.
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Material Development: It can be incorporated into polymers to create colored films or fibers with specific properties.
Physical and Chemical Characteristics
The physical and chemical characteristics of C.I. Reactive Blue 71 are crucial for understanding its behavior and applications:
Research Findings
Research on C.I. Reactive Blue 71 has focused on its interactions with different substrates and environments. It has been studied for its biological activity, particularly as a staining agent in biological research, and its potential therapeutic applications in diagnostic assays where colorimetric detection is beneficial. Additionally, its ability to bind selectively to specific biological components makes it useful for visualizing cellular structures and tissues.
Environmental Impact
While C.I. Reactive Blue 71 is valued for its durability and colorfastness, its environmental impact is also a subject of study. The dye's reactivity and persistence in water can affect aquatic ecosystems, necessitating careful handling and disposal practices.
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